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Compound of Interest

Compound Name: SR 57227A

Cat. No.: B109795 Get Quote

Introduction

SR 57227A, also known as SR 57227 hydrochloride, is a potent and selective agonist for the

serotonin 5-HT3 receptor.[1][2][3] Unlike many other 5-HT3 receptor agonists, SR 57227A can

cross the blood-brain barrier, making it a valuable tool for investigating the role of central 5-HT3

receptors in various physiological and pathological processes.[1][3][4] It has been utilized in

preclinical research to explore its antidepressant-like effects and its influence on animal models

of anxiety and aggression.[2][4][5] Some studies also suggest that SR 57227A may act as a

partial agonist/partial antagonist at the 5-HT3 receptor.[6]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for SR
57227A due to its high solvating power.[1][2][5] This document provides a detailed protocol for

the preparation, storage, and handling of SR 57227A stock solutions in DMSO for research

applications.
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Property Value References

Synonyms
SR 57227A, SR 57227

hydrochloride
[1]

Chemical Name
4-amino-(6-chloro-2-pyridyl)-1

piperidine hydrochloride
[3]

CAS Number 77145-61-0 [1][2][5]

Molecular Formula C₁₀H₁₄ClN₃·HCl [1][5]

Molecular Weight 248.15 g/mol [1][2][5][7]

Appearance
White to off-white or light

yellow solid
[1][2]

Table 2: Solubility and Recommended Storage Conditions

Parameter Details References

Solubility in DMSO

≥8.33 mg/mL (≥33.57 mM).

Sonication is recommended to

aid dissolution. Some suppliers

report solubility up to 24.82

mg/mL (100 mM).

[1][2][7]

Other Solvents

Water: 24.82 mg/mL (100 mM);

PBS (pH 7.2): 1 mg/mL;

Ethanol: Slightly soluble.

[2][5][7]

Storage (Powder)
Store at -20°C for up to 3

years.
[1][8]

Storage (In DMSO)

Store in aliquots at -80°C for

up to 1 year, or at -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles. Keep

sealed and away from

moisture.

[1][2][8]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM SR 57227A Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution. The volumes and weights

can be adjusted as needed for different desired concentrations.

Materials:

SR 57227A hydrochloride (MW: 248.15 g/mol )

Anhydrous or ACS Grade Dimethyl sulfoxide (DMSO)[9]

Calibrated analytical balance

Sterile, amber, or light-protecting microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[1][2]

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves (butyl rubber or double nitrile gloves are

recommended when handling DMSO).[10]

Handle SR 57227A powder and DMSO in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent that can penetrate the skin and may carry dissolved substances

with it.[10] Handle with care.

Procedure:
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Preparation: Allow the vial of SR 57227A powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Carefully weigh out 1 mg of SR 57227A powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube.

Solvent Calculation: Calculate the volume of DMSO required to achieve a 10 mM

concentration.

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L x 248.15 g/mol ) = 0.000403 L

Volume (µL) = 403 µL

Dissolution: Add 403 µL of DMSO to the microcentrifuge tube containing the SR 57227A
powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If dissolution is slow, sonicate the tube in a water bath for 5-10

minutes.[1][2] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution

into smaller, single-use aliquots in sterile, light-protecting tubes. Store the aliquots at -80°C

for long-term stability.[2]

Table 3: Example Volumes for Preparing SR 57227A Stock Solutions in DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b109795?utm_src=pdf-body
https://www.benchchem.com/product/b109795?utm_src=pdf-body
https://www.benchchem.com/product/b109795?utm_src=pdf-body
https://www.targetmol.com/compound/sr%2057227a
https://www.medchemexpress.com/sr-57227a.html
https://www.medchemexpress.com/sr-57227a.html
https://www.benchchem.com/product/b109795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desired Concentration Mass of SR 57227A Volume of DMSO to Add

1 mM 1 mg 4.03 mL

5 mM 1 mg 806 µL

10 mM 1 mg 403 µL

10 mM 5 mg 2.015 mL

20 mM 5 mg 1.007 mL

50 mM 10 mg 806 µL

Calculations are based on a molecular weight of 248.15 g/mol .[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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